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Cat. No.: B1195652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhexyl lactate (2-EHL) is a bio-based, high-boiling point, and biodegradable solvent that

is gaining significant attention as a sustainable alternative to conventional volatile organic

compounds (VOCs) in various industrial applications, including organic synthesis.[1] Derived

from the esterification of lactic acid and 2-ethylhexanol, 2-EHL possesses a unique

combination of properties, including excellent solvency for a range of organic compounds, low

toxicity, and a favorable environmental profile.[2][3] These characteristics position it as a

promising medium for cleaner and safer chemical transformations.

This document provides detailed application notes on the use of 2-Ethylhexyl lactate as a

solvent in organic synthesis. While specific, published protocols for a wide range of organic

reactions using 2-EHL as the primary solvent are currently limited in academic literature, its

analogous compound, ethyl lactate, has been extensively studied as a green reaction medium.

Therefore, this document will also provide detailed protocols using ethyl lactate to demonstrate

the potential of lactate-derived solvents. Additionally, the application of 2-EHL in biocatalytic

processes will be discussed.

Physicochemical Properties of 2-Ethylhexyl lactate
A thorough understanding of a solvent's properties is crucial for its application in organic

synthesis. The following table summarizes the key physicochemical properties of 2-Ethylhexyl
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lactate.

Property Value Reference

Molecular Formula C₁₁H₂₂O₃ [3][4][5]

Molecular Weight 202.29 g/mol [1][3][4][5]

Appearance
Clear, colorless to pale yellow

liquid
[2][6]

Boiling Point 243.0 ± 8.0 °C at 760 mmHg [2][4]

Density 0.954 ± 0.06 g/cm³ at 20 °C [2][4]

Flash Point 99.2 ± 6.9 °C [2][6]

Purity
Typically available as 95%,

98%, or 99%
[1][3][4]

CAS Number
6283-86-9 / 186817-80-1 (L-

isomer)
[3][5]

Application Notes: 2-Ethylhexyl lactate as a Green
Solvent
2-Ethylhexyl lactate's profile as a green solvent is supported by several key attributes:

Biodegradability: It is readily biodegradable, minimizing its environmental persistence.[2][6]

Low Volatility: Its high boiling point and low vapor pressure reduce worker exposure and

emissions of volatile organic compounds (VOCs).[2]

Renewable Feedstock: It is derived from renewable resources, namely lactic acid (from

fermentation) and 2-ethylhexanol.[1]

Low Toxicity: It exhibits low toxicity, making it a safer alternative to many conventional

solvents.[6]
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These properties make 2-EHL an attractive candidate for replacing traditional high-boiling polar

aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and N-

methyl-2-pyrrolidone (NMP) in various synthetic applications.

Experimental Protocols in Lactate-Derived Solvents
While specific examples of 2-EHL as a primary solvent in a broad range of named organic

reactions are not yet widely published, extensive research on the closely related ethyl lactate

demonstrates the utility of this class of solvents. The following protocols are for reactions

conducted in ethyl lactate and serve as a strong starting point for exploring the use of 2-EHL.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling
Reaction
The Suzuki-Miyaura cross-coupling is a cornerstone of C-C bond formation in modern organic

synthesis. Ethyl lactate, often in the presence of water, has been shown to be an effective

medium for this reaction.

Reaction Scheme:

Experimental Protocol (Representative)

Reactants: To a round-bottom flask are added aryl halide (1.0 mmol), arylboronic acid (1.2

mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

Catalyst: A palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) is then added.

Solvent: Ethyl lactate (3 mL) and water (1 mL) are added to the flask.

Reaction Conditions: The reaction mixture is stirred at a specified temperature (e.g., 80-100

°C) under an inert atmosphere (e.g., Nitrogen or Argon) for a designated time (e.g., 2-12

hours).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
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filtered, and concentrated under reduced pressure. The crude product is then purified by

column chromatography on silica gel.

Quantitative Data for Suzuki-Miyaura Reactions in Ethyl Lactate/Water

Aryl
Halide

Arylboro
nic Acid

Base Catalyst Temp (°C) Time (h) Yield (%)

Iodobenze

ne

Phenylboro

nic acid
K₂CO₃ Pd(OAc)₂ 80 2 93

4-

Iodotoluen

e

Phenylboro

nic acid
K₂CO₃ Pd(OAc)₂ 80 3 96

1-Bromo-4-

methoxybe

nzene

Phenylboro

nic acid
K₃PO₄ Pd(OAc)₂ 100 12 85

4-

Bromobenz

onitrile

4-

Methylphe

nylboronic

acid

K₂CO₃ Pd(OAc)₂ 100 8 91

Multicomponent Reactions
Ethyl lactate has also been successfully employed as a solvent for various multicomponent

reactions, which are highly efficient processes for the synthesis of complex molecules in a

single step.

Example: Synthesis of Benzothiazoles

Reaction Scheme:

Experimental Protocol (Representative)

Reactants: In a reaction vessel, o-aminothiophenol (1.0 mmol) and an aldehyde (1.0 mmol)

are mixed.
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Catalyst: A catalyst, such as a proline-based ionic liquid (10 mol%), is added.

Solvent: Ethyl lactate (2 mL) is used as the reaction medium.

Reaction Conditions: The mixture is stirred at a specified temperature (e.g., 60 °C) for a

certain duration (e.g., 1-3 hours).

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the

product is typically isolated by filtration or extraction, followed by purification via

recrystallization or column chromatography. In the cited example, a 90% yield of 2-

phenylbenzothiazole was obtained when using benzaldehyde.[7]

Application in Biocatalysis
2-Ethylhexyl lactate has found application in biocatalysis, particularly in reactions involving

lipases. Often, these are conducted in "solvent-free" systems where one of the reactants is in

large excess and also functions as the reaction medium.

Example: Lipase-Catalyzed Synthesis of Esters

Lipases, such as Novozym® 435 (from Candida antarctica), are effective catalysts for

esterification reactions. In the synthesis of various 2-ethylhexyl esters, 2-ethylhexanol can

serve as both a reactant and the solvent.

Experimental Protocol (Representative for Ester Synthesis)

Reactants: A fatty acid (e.g., palmitic acid, 1.0 mol) and a molar excess of 2-ethylhexanol

(e.g., 5.0 mol) are added to a thermostated batch reactor.

Catalyst: An immobilized lipase (e.g., Novozym® 435, 5% w/w of substrates) is added to the

mixture.[8]

Reaction Conditions: The reaction is conducted at an elevated temperature (e.g., 60-80 °C)

with agitation.[8][9][10] The progress of the reaction can be monitored by measuring the acid

value of the mixture.

Work-up and Purification: Once the desired conversion is reached, the immobilized enzyme

is filtered off for reuse. The excess 2-ethylhexanol can be removed by vacuum distillation to
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yield the crude 2-ethylhexyl ester, which can be further purified if necessary.

Quantitative Data for Lipase-Catalyzed Esterification to 2-Ethylhexyl Esters

Acid Alcohol Catalyst Temp (°C) Time (h)
Conversion
(%)

Palmitic Acid
2-

Ethylhexanol

Fermase

CALB 10000
60 2 ~94

2-

Methylhexan

oic Acid

2-

Ethylhexanol

Novozym®

435
70 ~24 ~97

2-

Methylhexan

oic Acid

2-

Ethylhexanol

Novozym®

435
80 ~10 ~99

Visualizations
Experimental Workflow for Suzuki-Miyaura Cross-
Coupling
Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction in a lactate-based

solvent system.

Catalytic Cycle of Suzuki-Miyaura Reaction
Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion
2-Ethylhexyl lactate is a promising green solvent for organic synthesis, offering a favorable

environmental and safety profile. While its application as a primary reaction medium is an

emerging area of research, the extensive studies on its analogue, ethyl lactate, provide strong

evidence for the potential of lactate-derived solvents in a variety of important organic

transformations. The provided protocols for reactions in ethyl lactate can serve as a valuable

starting point for method development with 2-EHL. Furthermore, its demonstrated utility in
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biocatalytic processes highlights its versatility. As the principles of green chemistry become

increasingly integrated into the practices of researchers and drug development professionals,

solvents like 2-Ethylhexyl lactate are poised to play a crucial role in the future of sustainable

chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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